4-(4-butoxyphenyl)-2-(2-thienyl)-6H-1,3-oxazin-6-one

• IUPAC Name: 4-(4-butoxyphenyl)-2-thiophen-2-yl-1,3-oxazin-6-one
• InChI: InChI=1S/C18H17NO3S/c1-2-3-10-21-14-8-6-13(7-9-14)15-12-17(20)22-18(19-15)16-5-4-11-23-16/h4-9,11-12H,2-3,10H2,1H3
• InChI Key: WEAWVEQBMBACJR-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C2=CC(=O)OC(=N2)C3=CC=CS3
• Molecular Formula: C18H17NO3S
• Molecular Weight: 327.4 g/mol

Description

4-(4-butoxyphenyl)-2-(2-thienyl)-6H-1,3-oxazin-6-one is a synthetic compound that belongs to the class of oxazinones. It has been the focus of scientific research due to its potential applications in various fields, including medicine, agriculture, and industry.

Mechanism of Action

The mechanism of action of 4-(4-butoxyphenyl)-2-(2-thienyl)-6H-1,3-oxazin-6-one is not fully understood. However, it has been proposed that it acts by inhibiting the activity of enzymes involved in various metabolic pathways. For example, it has been found to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. It has also been shown to inhibit the activity of chitin synthase, an enzyme that is essential for the synthesis of chitin in fungi and insects.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound vary depending on the application. In medicine, it has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of fungi and bacteria, and reduce inflammation. In agriculture, it has been found to inhibit the growth of weeds and pests. In industry, it has been used as a dye and a precursor for the synthesis of other compounds.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-(4-butoxyphenyl)-2-(2-thienyl)-6H-1,3-oxazin-6-one in lab experiments is its high potency and selectivity. It has been found to exhibit strong activity against cancer cells, fungi, and bacteria, while having minimal toxicity to normal cells. Another advantage is its stability and ease of synthesis. It can be easily prepared in large quantities and stored for extended periods without degradation.
One of the limitations of using this compound in lab experiments is its limited solubility in aqueous solutions. This can make it difficult to administer the compound to cells or organisms in a controlled manner. Another limitation is its potential for off-target effects. Because it inhibits the activity of enzymes involved in various metabolic pathways, it may have unintended effects on cellular processes.

Future Directions

There are several future directions for research on 4-(4-butoxyphenyl)-2-(2-thienyl)-6H-1,3-oxazin-6-one. One direction is to explore its potential as a therapeutic agent for various diseases. For example, it may be useful in the treatment of cancer, fungal infections, and bacterial infections. Another direction is to investigate its mechanism of action in more detail. This may lead to the discovery of new targets for drug development. Finally, researchers may explore the synthesis of new derivatives of this compound with improved potency and selectivity.

Scientific Research Applications

4-(4-butoxyphenyl)-2-(2-thienyl)-6H-1,3-oxazin-6-one has been extensively studied for its potential applications in various fields. In medicine, it has been found to exhibit anticancer, antifungal, and antibacterial activities. In agriculture, it has been tested as a herbicide and insecticide. In industry, it has been used as a dye and a precursor for the synthesis of other compounds.